Cas no 61830-36-2 (2-Pyridinecarboxylic acid, 3-(methylsulfonyl)-, methyl ester)

2-Pyridinecarboxylic acid, 3-(methylsulfonyl)-, methyl ester structure
61830-36-2 structure
Product Name:2-Pyridinecarboxylic acid, 3-(methylsulfonyl)-, methyl ester
CAS No:61830-36-2
MF:C8H9NO4S
MW:215.226361036301
CID:465127
PubChem ID:12361238
Update Time:2025-04-19

2-Pyridinecarboxylic acid, 3-(methylsulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 3-(methylsulfonyl)-, methyl ester
    • methyl 3-methylsulfonylpyridine-2-carboxylate
    • Methyl 3-(methanesulfonyl)pyridine-2-carboxylate
    • SCHEMBL5700122
    • methyl 3-(methylsulfonyl)picolinate
    • 61830-36-2
    • DTXSID40494106
    • Inchi: 1S/C8H9NO4S/c1-13-8(10)7-6(14(2,11)12)4-3-5-9-7/h3-5H,1-2H3
    • InChI Key: HXZZNMDQRKYCEA-UHFFFAOYSA-N
    • SMILES: S(C)(C1=CC=CN=C1C(=O)OC)(=O)=O

Computed Properties

  • Exact Mass: 215.02527
  • Monoisotopic Mass: 215.02522894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 81.7Ų

Experimental Properties

  • PSA: 73.33
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